Cas no 1228530-93-5 (3-(4-Fluorophenyl)-6-methylpicolinic acid)
1228530-93-5 structure
Product Name:3-(4-Fluorophenyl)-6-methylpicolinic acid
CAS No:1228530-93-5
MF:C13H10FNO2
MW:231.222406864166
CID:2122577
Update Time:2023-08-04
3-(4-Fluorophenyl)-6-methylpicolinic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(4-fluorophenyl)-6-methylpicolinic acid
- OIRJUSUBTCKWGI-UHFFFAOYSA-N
- 3-(4-Fluorophenyl)-6-methylpicolinic acid
-
- Inchi: 1S/C13H10FNO2/c1-8-2-7-11(12(15-8)13(16)17)9-3-5-10(14)6-4-9/h2-7H,1H3,(H,16,17)
- InChI Key: OIRJUSUBTCKWGI-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC=C(C)N=C1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Topological Polar Surface Area: 50.2
3-(4-Fluorophenyl)-6-methylpicolinic acid Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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